Cas no 1105210-92-1 (methyl 4-2-(2-{(3-methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate)

• Product Name: methyl 4-2-(2-{(3-methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate
• CAS No: 1105210-92-1
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 6365830
• PubChem ID: 135952684
• Update Time: 2025-05-24

methyl 4-2-(2-{(3-methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2-{(3-methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate
• VEOJGJHRHAMDSR-UHFFFAOYSA-N
• AKOS024510101
• 1105210-92-1
• F5485-0339
• methyl 4-(2-(2-((3-methoxybenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamido)benzoate
• VU0644424-1
• methyl 4-[[2-[2-[(3-methoxyphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetyl]amino]benzoate

• Inchi： 1S/C22H21N3O5S/c1-29-18-5-3-4-14(10-18)13-31-22-24-17(12-20(27)25-22)11-19(26)23-16-8-6-15(7-9-16)21(28)30-2/h3-10,12H,11,13H2,1-2H3,(H,23,26)(H,24,25,27)
• InChI Key： VEOJGJHRHAMDSR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2NC(SCC3=CC=CC(OC)=C3)=NC(=O)C=2)=O)C=C1

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-2-(2-{(3-methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate

Professional Introduction to Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate (CAS No. 1105210-92-1)

Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate, with the CAS number 1105210-92-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzoate moiety, a pyrimidine ring system, and an amide group, which contribute to its unique chemical properties and biological interactions.

The benzoate group in Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate plays a crucial role in its pharmacological profile. Benzoate derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter release. The presence of this group in the molecular framework suggests that the compound may exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of novel therapeutic agents.

Furthermore, the pyrimidine ring system is a hallmark of many bioactive molecules, particularly those with antimicrobial and anticancer properties. The specific arrangement of atoms within the pyrimidine ring in Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate contributes to its ability to interact with biological targets such as enzymes and receptors. This interaction can lead to the inhibition of pathogenic processes and the restoration of normal cellular functions.

The amide group in this compound also contributes to its pharmacological versatility. Amides are known for their ability to enhance drug solubility and bioavailability, which can improve the overall efficacy of therapeutic agents. Additionally, amide-containing compounds often exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The strategic placement of the amide group in Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate likely enhances its interaction with biological targets and contributes to its observed pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic compounds like Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate. These techniques have been instrumental in identifying potential binding sites on biological targets and predicting the compound's mode of action. For instance, molecular docking studies have revealed that this compound can interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamidobenzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions to form the pyrimidine ring system, followed by functional group transformations to introduce the benzoate and amide moieties. Advanced synthetic methodologies such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of Methyl 4-2-(2-{(3-Methoxyphenyl)methylsulfanyl}-6-oxylo -1 , 6 -dihydro -py rim idin -4 - yl ) acet ami do ben z o ate has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to cancer progression and inflammation. Additionally , animal models have shown that it can modulate immune responses and reduce inflammation without significant side effects . These findings suggest that Methyl 4 -2 -( 2 -{ (3 -meth oxy phen y l )m eth yls u lf any l } -6 - ox o -1 ,6-dih ydro py rim idin -4-y l ) acet ami do ben z o ate may serve as a valuable lead compound for further development into a novel therapeutic agent.

The development of new drugs is often hindered by challenges such as poor solubility , low bioavailability , and adverse side effects . However , Methyl 4 -2 -( 2 -{ (3-m eth oxy phen y l )m eth yls u lf any l } -6-o x o -1 ,6-d ihydro py rim idin -4-y l ) acet ami do ben z o ate has demonstrated potential to overcome these issues through its well-designed molecular structure . The presence of hydrophilic functional groups such as hydroxyls and amides enhances water solubility , while lipophilic moieties like benzene rings improve membrane permeability . This balance between hydrophilicity and lipophilicity is critical for achieving optimal pharmacokinetic properties.

In conclusion , Methyl 4 -2 -( 2 -{ (3-m eth oxy phen y l )m eth yls u lf any l } -6-o x o -1 ,6-d ihydro py rim idin -4-y l ) acet ami do ben z o ate (CAS No .1105210 -92 -1) is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique combination of functional groups , coupled with promising preclinical results , makes it an attractive candidate for further research and development . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents .